Cas no 903193-44-2 (6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one)

• Product Name: 6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one
• CAS No: 903193-44-2
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5425294
• Update Time: 2025-11-02

6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-4-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one
• 6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one

• Inchi： 1S/C15H18N2O3/c1-16-4-6-17(7-5-16)10-11-8-15(19)20-14-3-2-12(18)9-13(11)14/h2-3,8-9,18H,4-7,10H2,1H3
• InChI Key： IQMLSUNQOOIGEF-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(O)C=C2C(CN2CCN(C)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one

Comprehensive Overview of 6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 903193-44-2)

6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 903193-44-2) is a synthetic organic compound belonging to the chromen-2-one family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. With the increasing demand for novel bioactive molecules, researchers are actively exploring the properties and uses of this compound, making it a topic of interest in both academic and industrial circles.

The molecular structure of 6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one features a chromen-2-one core substituted with a hydroxy group at the 6-position and a 4-methylpiperazin-1-ylmethyl group at the 4-position. This unique arrangement contributes to its distinct chemical and physical properties. The compound's CAS No. 903193-44-2 serves as a crucial identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most frequently searched questions about this compound is: "What are the potential applications of 6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one?" Current research suggests that this molecule may exhibit bioactive properties, making it a candidate for further investigation in drug discovery. Its structural similarity to other chromen-2-one derivatives, which are known for their diverse pharmacological activities, has sparked interest in its potential therapeutic uses. Additionally, its stability and solubility profile make it suitable for various formulation studies.

Another hot topic in the scientific community is the synthesis and optimization of 6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one. Researchers are exploring efficient synthetic routes to produce this compound with high yield and purity. The incorporation of the 4-methylpiperazin-1-ylmethyl moiety is particularly challenging, and recent advancements in synthetic methodologies have improved the accessibility of this compound for further studies. These developments are crucial for scaling up production and facilitating its use in various applications.

From a market perspective, the demand for 6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one is expected to grow, driven by its potential in pharmaceutical and material science applications. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and pharmaceutical developers. The compound's CAS No. 903193-44-2 is often used as a search term by procurement specialists and researchers looking for reliable suppliers.

In conclusion, 6-hydroxy-4-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 903193-44-2) represents a promising compound with diverse potential applications. Its unique structural features and bioactive properties make it a subject of ongoing research and development. As scientific interest in this molecule continues to grow, it is likely to play a significant role in advancing knowledge and innovation in its respective fields. For researchers and industry professionals, staying updated on the latest findings related to this compound is essential for leveraging its full potential.